Cas no 1805383-76-9 (3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid)

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid is a versatile pyridine derivative with a unique structural framework, featuring cyano, difluoromethyl, hydroxyl, and acetic acid functional groups. This compound is of significant interest in pharmaceutical and agrochemical research due to its potential as a key intermediate in the synthesis of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability, while the hydroxyl and acetic acid moieties offer opportunities for further functionalization. Its well-defined reactivity profile makes it suitable for applications in heterocyclic chemistry, particularly in the development of enzyme inhibitors or fluorinated analogs. The compound's high purity and stability ensure reliable performance in synthetic workflows.

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid structure

1805383-76-9 structure

Product Name:3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid

CAS No:1805383-76-9

MF:C₉H₆F₂N₂O₃

MW:228.152348995209

CID:4873786

Update Time:2025-10-17

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid
- Inchi： 1S/C9H6F2N2O3/c10-8(11)6-1-4(2-7(14)15)5(3-12)9(16)13-6/h1,8H,2H2,(H,13,16)(H,14,15)
- InChI Key： AMIAUIWCRUKKTL-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=C(C#N)C(N1)=O)CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 457
XLogP3: -0.2
Topological Polar Surface Area: 90.2

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029045065-1g	3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid	1805383-76-9	97%	1g	$1,504.90	2022-04-01

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Additional information on 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid (CAS No. 1805383-76-9)

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid (CAS No. 1805383-76-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique cyano and difluoromethyl functional groups, which contribute to its reactivity and potential applications. The presence of a hydroxyl group and an acetic acid moiety further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing novel therapeutics and crop protection agents. Researchers are particularly interested in 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid for its potential as a building block in drug discovery. Its difluoromethyl group is known to improve metabolic stability and bioavailability, addressing a common challenge in medicinal chemistry. This aligns with the growing trend of fluorine-containing compounds in the pharmaceutical industry, a topic frequently searched in academic and industrial databases.

The compound's cyano group also plays a pivotal role in its reactivity, enabling it to participate in various condensation and cyclization reactions. This feature is particularly relevant in the context of heterocyclic chemistry, a field that has seen exponential growth due to its applications in designing bioactive molecules. Users often search for terms like "pyridine derivatives in drug design" or "fluorine in agrochemicals," reflecting the compound's relevance to current research trends.

From a synthetic perspective, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid can be synthesized through multi-step organic reactions, including nucleophilic substitution and oxidation. Its acetic acid side chain offers additional functionalization opportunities, making it a versatile scaffold for further modifications. This adaptability is crucial for researchers exploring structure-activity relationships (SAR), a hot topic in both academia and industry.

Environmental and sustainability considerations are also driving interest in this compound. The incorporation of fluorine atoms is often associated with improved efficacy, allowing for lower application rates in agrochemicals, which aligns with the global push for sustainable agriculture. Searches for "eco-friendly fluorinated compounds" or "green chemistry in agrochemicals" highlight this intersection of chemistry and environmental science.

In summary, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-4-acetic acid (CAS No. 1805383-76-9) represents a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing demand for fluorinated and heterocyclic compounds, position it as a key player in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery, sustainable chemistry, and innovative agrochemical solutions.